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Cat. No.: B085889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tribromoacetaldehyde, commonly known as bromal, is a halogenated aldehyde with the

chemical formula C₂HBr₃O.[1] Structurally, it is an acetaldehyde molecule where the three

alpha-hydrogen atoms have been substituted by bromine atoms.[1] This heavy halogenation

profoundly influences its chemical properties, making it a highly reactive electrophile and a

valuable, albeit hazardous, reagent in organic synthesis.[1]

This technical guide provides a comprehensive overview of the chemical reactivity, synthesis,

and potential hazards associated with tribromoacetaldehyde, with a focus on providing

actionable data and protocols for laboratory professionals.

Physical and Chemical Properties
Tribromoacetaldehyde is a yellowish, oily liquid with a strong, pungent odor.[1][2] It is

combustible and soluble in water, alcohol, and ether.[1] Key quantitative properties are

summarized in the table below for quick reference.
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Property Value Reference(s)

CAS Number 115-17-3 [3]

Molecular Formula C₂HBr₃O [3]

Molar Mass 280.74 g/mol [2]

Appearance Yellowish, oily liquid [2]

Boiling Point ~174 °C (with decomposition) [2]

Melting Point -57.5 °C [4]

Density 2.665 g/mL at 25 °C [4]

Refractive Index (n²⁰/D) 1.584 [4]

Vapor Pressure 1.52 mmHg [2]

Solubility Soluble in water, alcohol, ether [2]

Chemical Reactivity and Mechanisms
The reactivity of tribromoacetaldehyde is dominated by the electrophilic nature of its carbonyl

carbon. This electrophilicity is significantly enhanced by the strong electron-withdrawing

inductive effect of the three bromine atoms on the adjacent carbon. This makes bromal highly

susceptible to attack by a wide range of nucleophiles.

Nucleophilic Addition
The primary reaction mechanism for tribromoacetaldehyde is nucleophilic addition to the

carbonyl group. A nucleophile attacks the partially positive carbonyl carbon, breaking the C=O

pi bond and forming a tetrahedral intermediate. This intermediate is then typically protonated to

yield the final alcohol product.

Caption: Nucleophilic addition to tribromoacetaldehyde proceeds via a tetrahedral

intermediate.

Hydrate Formation
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In the presence of water, tribromoacetaldehyde readily forms a stable solid hydrate, bromal

hydrate (C₂H₃Br₃O₂).[2] This reaction is a classic example of nucleophilic addition where water

acts as the nucleophile. The hydrate is stable at temperatures below 50 °C but decomposes

back to bromal and water upon heating.[4]

Reactions with Other Nucleophiles
Tribromoacetaldehyde serves as a versatile building block in organic synthesis due to its

reactions with various nucleophiles.[1]

Alcohols: Reacts with alcohols in the presence of an acid catalyst to form hemiacetals and

subsequently acetals.

Amines: Reacts with primary amines to form imines (Schiff bases), typically under mildly

acidic conditions.[5]

Cellular Nucleophiles: Like other trihaloacetaldehydes, it is expected to react with biological

nucleophiles. The order of reactivity is generally considered to be thiols (SH) > amines (NH₂)

> hydroxyls (OH). This reactivity is central to its toxicological profile, as it can covalently

modify proteins and other critical biomolecules.

Synthesis and Experimental Protocols
Tribromoacetaldehyde can be prepared by several methods, including the bromination of

ethanol, the reaction of chloral with a bromide, or the bromination of paraldehyde.[2] The latter

method is well-documented and provides a reliable route to the compound.

Detailed Experimental Protocol: Synthesis from
Paraldehyde
The following protocol is adapted from Organic Syntheses, a peer-reviewed source for reliable

chemical preparations.[6]

Workflow for the Synthesis of Tribromoacetaldehyde
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Experimental Workflow for Tribromoacetaldehyde Synthesis

node_reagent node_process node_product node_caution 720 g Bromine (dried)

Combine Bromine and Sulfur
in a 2-L three-necked flask
with stirrer and condenser.

1.5 g Sulfur (catalyst)

69 g Paraldehyde (dried)

Slowly add Paraldehyde
over ~4 hours with stirring.

Heat mixture at 60-80°C
for 2 hours.

HBr gas evolved.
Use gas trap.

Initial Distillation:
Collect fraction at 155-175°C.

Redistill under
reduced pressure.

Yield: 220-240 g
Tribromoacetaldehyde

Click to download full resolution via product page

Caption: Synthesis of tribromoacetaldehyde from paraldehyde and bromine.

Procedure:

Setup: In a 2-liter, three-necked, round-bottomed flask equipped with a mechanical stirrer,

dropping funnel, and an efficient reflux condenser, place 720 g (230 cc) of dried bromine and
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1.5 g of sulfur. Connect the top of the condenser to a gas trap to handle the evolved

hydrogen bromide.[6]

Addition: Slowly add 69 g (69 cc) of dry paraldehyde to the stirred mixture over a period of

approximately four hours. The reaction proceeds exothermically. [3. 5]

Heating: After the addition is complete, heat the mixture externally for two hours at 60–80°C.

[1][6]

Purification:

Distill the resulting solution and collect the fraction boiling between 155–175°C. This crude

product contains bromal along with unreacted bromine and bromoacetaldehydes.[6]

Redistill the collected fraction under reduced pressure. The pure tribromoacetaldehyde
is collected at 71–74°C / 18 mm Hg.[6]

Yield: The procedure yields 220–240 g (52–57% of the theoretical amount) of reddish-yellow

bromal.[6]

Potential Hazards and Toxicology
Tribromoacetaldehyde is a highly hazardous substance that requires stringent safety

precautions. It is classified as acutely toxic, corrosive, and a lachrymator.[2]

GHS Classification and Toxicological Data
The Globally Harmonized System (GHS) classification highlights its severe hazards.[2] Acute

toxicity data is summarized below.

Hazard Classification Code Description

Acute Toxicity, Oral H301 Toxic if swallowed

Acute Toxicity, Dermal H310 Fatal in contact with skin

Skin Corrosion/Irritation H314
Causes severe skin burns and

eye damage
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Toxicological
Data

Species Route Value Reference(s)

LD₅₀ Rat Oral 100 mg/kg [2][3][4][6]

LD₅₀ Mouse Oral 25 mg/kg [3]

LD₅₀ Guinea Pig Skin 10 µL/kg [3]

Health Effects
Acute Effects: Exposure can be fatal. Contact causes severe chemical burns to the skin and

eyes.[2][4] It is a lachrymator, meaning it irritates the eyes and causes tearing. Ingestion is

toxic and inhalation can cause severe irritation and damage to the respiratory tract.[2][4]

Neurological Effects: Animal studies indicate that lethal doses cause convulsions, identifying

it as a neurotoxin.[2]

The toxicity of tribromoacetaldehyde stems from its high reactivity, particularly with biological

nucleophiles like the thiol groups in cysteine residues of proteins.
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Logical Pathway from Reactivity to Toxicity

node_property node_interaction node_outcome
Highly Electrophilic
Carbonyl Carbon

Reacts with Cellular
Nucleophiles (e.g., Protein -SH, -NH₂)

Electron-Withdrawing
-CBr₃ Group

Covalent Modification
of Proteins

Enzyme Inhibition &
Disruption of Cellular Function

Cell Damage &
Organ Toxicity

Observed Hazards
(Corrosive, Acutely Toxic)

Manifests as

Click to download full resolution via product page

Caption: The electrophilic nature of bromal leads to cellular damage and toxicity.

Safe Handling and Storage Protocols
Given its severe hazards, all work with tribromoacetaldehyde must be conducted with strict

adherence to safety protocols.

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b085889?utm_src=pdf-body-img
https://www.benchchem.com/product/b085889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile) inspected prior to use.

[2]

Eye/Face Protection: Use tightly fitting safety goggles in combination with a face shield

(minimum 8-inch).[2]

Skin and Body Protection: Wear a complete chemical-resistant suit and appropriate footwear.

[4]

Respiratory Protection: Work must be performed in a certified chemical fume hood. If there is

a risk of inhalation, a full-face supplied-air respirator is required.[2]

Handling and Storage
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[4]

Storage: Store in a cool, dry, and well-ventilated place, locked up.[2][3] The recommended

storage temperature is 2–8 °C.[2] Containers should be kept tightly closed and stored under

an inert gas.[2]

Incompatibilities: Keep away from heat, flames, strong oxidizing agents, and strong bases.[2]

First Aid Measures
Skin Contact: Immediately take off all contaminated clothing. Rinse skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek immediate medical attention.[3]

Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.[3]

Inhalation: Remove person to fresh air and keep comfortable for breathing. Seek immediate

medical attention.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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